3-bromo-1-(2,2,2-trifluoroethyl)-1{H}-pyrazole
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Description
3-bromo-1-(2,2,2-trifluoroethyl)-1{H}-pyrazole is a useful research compound. Its molecular formula is C5H4BrF3N2 and its molecular weight is 229. The purity is usually 95%.
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Scientific Research Applications
1. Synthetic Applications in Organic Chemistry:
- Brominated Trihalomethylenones Precursors: Research has explored the use of brominated trihalomethylenones, similar in structure to 3-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole, as versatile precursors in organic synthesis. This includes the formation of various pyrazole derivatives like 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles, which are synthesized through cyclocondensation reactions and nucleophilic substitution reactions, leading to moderate to good yields of products with potential applicability in medicinal chemistry (Martins et al., 2013).
2. Studies on Molecular Structure and Tautomerism:
- Structure and Tautomerism: The structural aspects and tautomerism of bromo-substituted 1H-pyrazoles, which are closely related to 3-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole, have been investigated. Research indicates that the presence of a bromine atom at specific positions influences the predominant tautomeric forms in both solid and solution states, which is significant for understanding the chemical behavior and potential applications of these compounds (Trofimenko et al., 2007).
3. Chemoselective Synthesis:
- Copper-Catalyzed Synthesis: A study on the copper-catalyzed synthesis of 4-trifluoromethyl pyrazoles, which shares structural similarities with 3-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole, demonstrates the potential for selective and efficient chemical synthesis. This method offers a new protocol for producing pyrazole derivatives under mild conditions, highlighting the utility of such compounds in organic synthesis (Lu et al., 2019).
4. Biological Activity Studies:
- Biological Study of Bromo-Substituted Pyrazoles: Bromo-substituted pyrazoles, similar to 3-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole, have been characterized and studied for their antimicrobial activities. These compounds demonstrate potential as active agents in antimicrobial applications (Sherkar & Bhandarkar, 2015).
Properties
IUPAC Name |
3-bromo-1-(2,2,2-trifluoroethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.04.19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrF3N2/c6-4-1-2-11(10-4)3-5(7,8)9/h1-2H,3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOWOZNGPXMXMLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1Br)CC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrF3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.00 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.